Cas no 53458-38-1 ( )

• Product Name: &nbsp
• CAS No: 53458-38-1
• MF: C₁₂H₁₇N₅O₃S
• MW: 311.360080480576
• CID: 938561
• PubChem ID: 297593
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminopyrazolo[3,4-d]pyrimidin-1-yl)-5-(ethylsulfanylmethyl)oxolane-3,4-diol
• NSC-168814
• 1-(5-S-Ethyl-5-thiopentofuranosyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 53458-38-1
• DTXSID60305028
• NSC168814
•  

• Inchi： 1S/C12H17N5O3S/c1-2-21-4-7-8(18)9(19)12(20-7)17-11-6(3-16-17)10(13)14-5-15-11/h3,5,7-9,12,18-19H,2,4H2,1H3,(H2,13,14,15)
• InChI Key： SPGNHZWDSWMMEC-UHFFFAOYSA-N
• SMILES： S(CC)CC1C(C(C(N2C3C(=C(N)N=CN=3)C=N2)O1)O)O

Computed Properties

• Exact Mass: 311.10541
• Monoisotopic Mass: 311.10521059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 145Ų

Experimental Properties

• PSA: 119.31